Cas no 2448337-17-3 ((5,6-Dimethylpyridin-2-yl)methanamine hydrochloride)

• Product Name: (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride
• CAS No: 2448337-17-3
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 5084073
• PubChem ID: 155928339
• Update Time: 2025-05-25

(5,6-Dimethylpyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride
• E73876
• [(5,6-DIMETHYL-2-PYRIDINYL)METHYL]AMINE HYDROCHLORIDE
• MFCD20923685
• BS-47159
• 2448337-17-3
• (5,6-dimethylpyridin-2-yl)methanamine;hydrochloride
• 1-(5,6-dimethylpyridin-2-yl)methanamine hydrochloride
• (5,6-Dimethylpyridin-2-yl)methanamine HCl

• Inchi： 1S/C8H12N2.ClH/c1-6-3-4-8(5-9)10-7(6)2;/h3-4H,5,9H2,1-2H3;1H
• InChI Key： XEPUYYVGPKEYQR-UHFFFAOYSA-N
• SMILES： Cl.N1C(CN)=CC=C(C)C=1C

Computed Properties

• Exact Mass: 172.0767261g/mol
• Monoisotopic Mass: 172.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride

Introduction to (5,6-Dimethylpyridin-2-yl)methanamine Hydrochloride (CAS No. 2448337-17-3)

The compound (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride, identified by the CAS registry number 2448337-17-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery and materials science. The structure of this compound features a pyridine ring substituted with two methyl groups at positions 5 and 6, along with a methanamine group attached at position 2. The hydrochloride salt form indicates that this compound is commonly used in its protonated form, which enhances its solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications.

The pharmacological properties of (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride have been extensively investigated. Studies have shown that this compound exhibits potential as a ligand in metalloenzyme inhibition and as a precursor for drug development targeting neurodegenerative diseases. Its ability to interact with metal ions such as copper and zinc has been highlighted in recent research, suggesting its role in metalloenzyme modulation.

In addition to its pharmacological applications, this compound has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Researchers have reported that incorporating (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride into polymer frameworks enhances their electrical conductivity without compromising mechanical stability.

The environmental impact of synthesizing and using (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride has also been a topic of interest. Green chemistry approaches have been implemented to minimize waste generation and reduce energy consumption during its production. For instance, solvent-free reactions and catalytic systems have been employed to achieve sustainable synthesis pathways.

Looking ahead, the continued exploration of (5,6-Dimethylpyridin-2-yl)methanamine hydrochloride's properties is expected to unlock new applications across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a valuable tool for researchers aiming to develop innovative solutions in medicine and materials science.